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Compound of Interest

Compound Name: 2-Methyl-2-phenylpentanal

Cat. No.: B15269231

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Methyl-2-phenylpentanal is an organic compound with the molecular formula C12H160. This
document provides a summary of its known chemical and physical properties. At present,
publicly available experimental data, particularly regarding its biological activity and detailed
experimental protocols, is limited. The information presented herein is primarily based on
computed data from chemical databases. Further experimental validation is required to fully
characterize this compound for research and drug development purposes.

Chemical and Physical Properties

Comprehensive experimental data for 2-Methyl-2-phenylpentanal is not readily available in
the scientific literature. The following table summarizes the computed physicochemical
properties sourced from the PubChem database. These values are predictions and should be
used as estimates pending experimental verification.
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Property Value Source

Molecular Formula C12H160 PubChem

Molecular Weight 176.25 g/mol PubChem[1]

IUPAC Name 2-methyl-2-phenylpentanal PubChem[1]

CAS Number 858786-09-1 PubChem[1]

, CCCC(C)

Canonical SMILES PubChem[1]
(C=0)C1=CcC=CcC=C1
InChl=1S/C12H160/c1-3-9-

InChl 12(2,10-13)11-7-5-4-6-8- PubChem[1]
11/h4-8,10H,3,9H2,1-2H3
FVRVKMWEXUCONO-

InChlKey PubChem[1]
UHFFFAOYSA-N

Topological Polar Surface Area  17.1 A2 PubChem[1]

Heavy Atom Count 13 PubChem

Rotatable Bond Count 3 PubChem

Complexity 159 PubChem[1]

XLogP3 3.1 PubChem[1]

Structural Information

2-Methyl-2-phenylpentanal possesses a chiral center at the C2 position. The structure
features a phenyl group and a methyl group attached to the a-carbon of a pentanal chain.

Logical Relationship of Structural Components

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-2-phenylpentanal
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-2-phenylpentanal
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-2-phenylpentanal
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-2-phenylpentanal
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-2-phenylpentanal
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-2-phenylpentanal
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-2-phenylpentanal
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-2-phenylpentanal
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-2-phenylpentanal
https://www.benchchem.com/product/b15269231?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15269231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratpry

Check Availability & Pricing

core chain

Pentanal Backbone)

atCc2 |at 02\21
(Phenyl Group) (Methyl Group) (Aldehyde Functionality)

Click to download full resolution via product page

Caption: Structural hierarchy of 2-Methyl-2-phenylpentanal.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis, purification, and analysis of
2-Methyl-2-phenylpentanal are not currently available in the public domain. General synthetic
approaches to related a,a-disubstituted aldehydes might be applicable, but would require
specific optimization and characterization.

Hypothetical Synthetic Workflow

A potential, though unverified, synthetic route could involve the a-alkylation of a
phenylacetaldehyde derivative. The following diagram illustrates a generalized workflow for
such a synthesis and subsequent analysis. This is a conceptual workflow and has not been
experimentally validated for this specific compound.
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Caption: A conceptual workflow for the synthesis and purification of 2-Methyl-2-
phenylpentanal.

Reactivity and Stability

No specific studies on the chemical reactivity or stability of 2-Methyl-2-phenylpentanal have
been found. As an aldehyde, it is expected to undergo typical reactions of this functional group,
such as oxidation to a carboxylic acid, reduction to an alcohol, and nucleophilic addition
reactions at the carbonyl carbon. The presence of a quaternary a-carbon prevents enolization
and reactions that proceed via an enol or enolate intermediate at that position.

Biological Activity and Signaling Pathways

There is currently no published data on the biological activity of 2-Methyl-2-phenylpentanal.
Consequently, no associated signaling pathways have been identified or characterized. For
drug development professionals, this compound represents a novel chemical entity for which
all biological screening and pharmacological characterization would need to be conducted de
novo.

General Workflow for Biological Screening

Should this compound be considered for biological investigation, a typical initial screening
workflow is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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